Cas no 1428374-44-0 (methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate)

• Product Name: methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate
• CAS No: 1428374-44-0
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5797458
• Update Time: 2025-06-30

methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonylamino)thiophene-2-carboxylate
• methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate

• Inchi： 1S/C13H13N3O4S/c1-19-13(18)10-9(3-6-21-10)15-11(17)8-7-14-16-4-2-5-20-12(8)16/h3,6-7H,2,4-5H2,1H3,(H,15,17)
• InChI Key： JYHDQFCAWIGVPI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1NC(C1=C2N(N=C1)CCCO2)=O

Additional information on methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate

Comprehensive Analysis of Methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate (CAS No. 1428374-44-0)

The compound methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate (CAS No. 1428374-44-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining pyrazolo[3,2-b][1,3]oxazine and thiophene-2-carboxylate moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its biological activity, synthetic pathways, and structure-activity relationships (SAR) to unlock its full potential.

In recent years, the demand for novel heterocyclic compounds has surged due to their versatility in medicinal chemistry. The methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate stands out as a promising candidate for targeting enzymes and receptors involved in inflammatory and metabolic disorders. Its thiophene core is known for enhancing binding affinity, while the pyrazolo-oxazine scaffold contributes to metabolic stability. This dual functionality aligns with current trends in multi-target drug design, a hot topic in precision medicine.

Synthetic accessibility is another key advantage of this compound. Modern green chemistry techniques, such as microwave-assisted synthesis and catalyst-free reactions, have been employed to optimize its production. These methods reduce waste and improve yields, addressing the growing emphasis on sustainable synthesis in the chemical industry. Additionally, computational tools like molecular docking and QSAR modeling are being used to predict its interactions with biological targets, saving time and resources in early-stage research.

The compound's CAS No. 1428374-44-0 is frequently searched in academic databases and patent filings, reflecting its relevance in intellectual property and R&D. Its potential applications extend beyond pharmaceuticals to agrochemicals, where its structural motifs could inspire new pesticides or herbicides with lower environmental impact. This aligns with global efforts to develop eco-friendly crop protection solutions, a pressing concern in agriculture.

Analytical characterization of methyl 3-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-amido}thiophene-2-carboxylate involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and elucidate its 3D conformation, critical for understanding its mechanism of action. Researchers also investigate its solubility and stability under various conditions to ensure practical utility in formulations.

In conclusion, CAS No. 1428374-44-0 represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted properties cater to contemporary needs in drug development, sustainability, and materials innovation. As interdisciplinary research grows, this compound may soon transition from bench-scale experiments to commercial applications, answering critical questions in health and environmental science.